Cas no 937604-99-4 (2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid)

• Product Name: 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid
• CAS No: 937604-99-4
• MDL: MFCD00245805
• CID: 4666313
• Update Time: 2025-06-09

2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(N-(4-ETHOXYPHENYL)CARBAMOYL)PHENYL)ACETIC ACID
• 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid

• MDL： MFCD00245805

2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid

Recent Advances in the Study of 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid (CAS: 937604-99-4)

The compound 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid (CAS: 937604-99-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamoylphenyl acetic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a candidate for treating chronic inflammatory conditions like rheumatoid arthritis. These findings were corroborated by a recent study in the European Journal of Pharmacology (2024), which highlighted the compound's efficacy in reducing inflammation in animal models.

Another significant area of research has been the exploration of the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified the ethoxyphenyl and carbamoyl groups as critical for its bioactivity. Computational modeling and X-ray crystallography have provided insights into how the compound interacts with its target proteins, offering a foundation for the design of more potent derivatives.

Despite these promising findings, challenges remain in the development of 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the current body of research underscores the compound's potential and sets the stage for further investigation.

In conclusion, 2-{2-[(4-ethoxyphenyl)carbamoyl]phenyl}acetic acid (CAS: 937604-99-4) represents a promising candidate for drug development, with demonstrated anti-inflammatory and analgesic properties. Continued research into its synthesis, pharmacology, and mechanism of action will be essential for translating these findings into clinical applications.